Cas no 72877-59-9 (N-tert-butyl-N-[(1Z)-pyridin-2-ylmethylidene]amine oxide)

N-tert-butyl-N-[(1Z)-pyridin-2-ylmethylidene]amine oxide structure
72877-59-9 structure
Product Name:N-tert-butyl-N-[(1Z)-pyridin-2-ylmethylidene]amine oxide
CAS No:72877-59-9
MF:C10H14N2O
MW:178.230962276459
CID:1761523
PubChem ID:6440284
Update Time:2025-04-21

N-tert-butyl-N-[(1Z)-pyridin-2-ylmethylidene]amine oxide Chemical and Physical Properties

Names and Identifiers

    • N-tert-butyl-N-[(1Z)-pyridin-2-ylmethylidene]amine oxide
    • 2-Propanamine, 2-methyl-N-(2-pyridinylmethylene)-, N-oxide
    • 72877-59-9
    • 2-Pyridine-t-butylnitrone
    • 2-Methyl-N-(2-pyridinylmethylene)-2-propanamine N-oxide
    • Inchi: 1S/C10H14N2O/c1-10(2,3)12(13)8-9-6-4-5-7-11-9/h4-8H,1-3H3/b12-8-
    • InChI Key: ZWGJANDKRQQAAL-WQLSENKSSA-N
    • SMILES: [O-]/[N+](=C\C1C=CC=CN=1)/C(C)(C)C

Computed Properties

  • Exact Mass: 178.11072
  • Monoisotopic Mass: 178.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 38.96
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